1-(2-Naphthylsulphonyl)-1,4-diazepane

• IUPAC Name: 1-naphthalen-2-ylsulfonyl-1,4-diazepane
• InChI: InChI=1S/C15H18N2O2S/c18-20(19,17-10-3-8-16-9-11-17)15-7-6-13-4-1-2-5-14(13)12-15/h1-2,4-7,12,16H,3,8-11H2
• InChI Key: VMGJYXNHLXSTTD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)S(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

1-(2-Naphthylsulphonyl)-1,4-diazepane is a heterocyclic compound featuring a seven-membered 1,4-diazepane ring substituted with a 2-naphthylsulfonyl group. The sulfonyl moiety is electron-withdrawing, which enhances binding affinity in medicinal chemistry applications by modulating electronic and steric properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Naphthylsulphonyl)-1,4-diazepane typically involves the reaction of 1,4-diazepane with 2-naphthylsulfonyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include:

• Solvent: Dichloromethane or another suitable organic solvent.
• Temperature: Room temperature to slightly elevated temperatures (20-40°C).
• Reaction Time: Several hours to ensure complete conversion.

Industrial Production Methods: Industrial production of 1-(2-Naphthylsulphonyl)-1,4-diazepane may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Naphthylsulphonyl)-1,4-diazepane can undergo various chemical reactions, including:

Oxidation: The naphthyl ring can be oxidized to form naphthoquinone derivatives.

Reduction: The sulfonyl group can be reduced to a sulfide under specific conditions.

Substitution: The diazepane ring can participate in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or catalytic hydrogenation.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

• Oxidation products include naphthoquinone derivatives.
• Reduction products include sulfide derivatives.
• Substitution products vary depending on the nucleophile used.

Scientific Research Applications

1-(2-Naphthylsulphonyl)-1,4-diazepane has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a pharmacophore in drug design.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of materials with specific properties, such as dyes and pigments.

Mechanism of Action

The mechanism of action of 1-(2-Naphthylsulphonyl)-1,4-diazepane depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors. The naphthylsulphonyl group can enhance binding affinity and specificity to the target, while the diazepane ring can provide structural stability. Molecular docking studies and biochemical assays are often used to elucidate the exact mechanism of action.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects on Yield : Electron-withdrawing groups (e.g., CF₃ in 61% yield ) facilitate nucleophilic substitution compared to sterically hindered substituents (e.g., dichlorophenyl at 38% ). The bulkier naphthylsulfonyl group may further reduce yields due to steric hindrance.
• Synthetic Flexibility : Modular synthesis allows substitution with diverse aryl/heteroaryl groups (e.g., pyridine, benzodioxine, thiophene) .

Key Observations :

• Receptor Binding : Pyridine-substituted derivatives (e.g., NS3531) exhibit agonist activity at nAChRs, with steric bulk (e.g., ethoxy or phenyl groups) enhancing efficacy .
• Selectivity : The 3-chlorophenyl-pyrazole derivative shows >100-fold selectivity for 5-HT7R over other serotonin receptors .
• Sulfonyl Group Impact: The naphthylsulfonyl group may improve metabolic stability and solubility compared to non-sulfonylated analogs, similar to fluorinated benzoyl derivatives .

Physicochemical Properties

Table 3: Physicochemical Data of Selected Derivatives

Compound Name	Physical State	logP (Predicted)	Solubility	Reference
1-(2-Fluorobenzoyl)-1,4-diazepane	Oil	~2.5	Low in water
1-(2-Trifluoromethylphenyl)-1,4-diazepane	Oil	~3.0	Moderate in DMSO
1-(2-Naphthylsulphonyl)-1,4-diazepane	Likely solid	~2.8 (estimated)	Moderate in organic solvents	—

Key Observations :

• logP Trends : Sulfonyl and trifluoromethyl groups reduce lipophilicity compared to unsubstituted 1,4-diazepane (logP ~1.5).
• State and Solubility : Bulky substituents (e.g., naphthylsulfonyl) may favor solid-state formation, impacting formulation strategies.